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Compound of Interest

Compound Name: Hexane-d14

Cat. No.: B166359 Get Quote

Technical Data Sheet: Hexane-d14
Audience: Researchers, scientists, and drug development professionals.

This technical guide provides core identification and property data for Hexane-d14, a

deuterated form of n-hexane. The information is presented to support its use in various

research and development applications.

Compound Identification and Properties
Hexane-d14 is the isotopically substituted form of n-hexane where all fourteen hydrogen atoms

have been replaced with deuterium, a stable isotope of hydrogen.[1] This substitution makes it

a valuable solvent in applications such as nuclear magnetic resonance (NMR) spectroscopy, as

it minimizes interference from hydrogen signals.[1] Its chemical formula is C₆D₁₄.[2][3][4]

The key quantitative identifiers for Hexane-d14 are summarized in the table below for easy

reference.
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Property Value

CAS Number 21666-38-6[1][2][3][5]

Molecular Weight 100.26 g/mol [2][5][6]

Molecular Formula C₆D₁₄[2][3][4]

Synonyms Tetradecadeuterohexane[2]

Linear Formula CD₃(CD₂)₄CD₃

Methodologies and Protocols
Detailed experimental protocols for the determination of fundamental physical constants like

the CAS number and molecular weight are established by international standards

organizations. The CAS number is a unique identifier assigned by the Chemical Abstracts

Service (CAS), a division of the American Chemical Society. The molecular weight is calculated

based on the atomic weights of the constituent isotopes. As this document serves as a

reference for established data, detailed experimental workflows for these determinations are

beyond its scope. Similarly, signaling pathway diagrams are not applicable to the

physicochemical properties of this compound.

Data Visualization
The following diagram illustrates the core identifiers for Hexane-d14.
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Core Identifiers of Hexane-d14

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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